Cas no 769170-81-2 (1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole)

1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole structure
769170-81-2 structure
Product Name:1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole
CAS No:769170-81-2
MF:C13H12N4
MW:224.26118183136
CID:2801635
PubChem ID:71401773
Update Time:2025-04-21

1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • AKOS033826976
    • 769170-81-2
    • 1-{4-[(1H-Imidazol-1-yl)methyl]phenyl}-1H-imidazole
    • DTXSID70822791
    • 1-[4-(IMIDAZOL-1-YLMETHYL)PHENYL]IMIDAZOLE
    • 1-(1-imidazolyl)-4-(imidazol-1-ylmethyl)benzene
    • Z224835228
    • Inchi: 1S/C13H12N4/c1-3-13(17-8-6-15-11-17)4-2-12(1)9-16-7-5-14-10-16/h1-8,10-11H,9H2
    • InChI Key: YCHCGNVDQSCYMS-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1)CC1C=CC(=CC=1)N1C=NC=C1

Computed Properties

  • Exact Mass: 224.106196400Da
  • Monoisotopic Mass: 224.106196400Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.6Ų
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd